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Compound of Interest

Compound Name: 1-Bromopropane-1-D1

Cat. No.: B12303280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Bromopropane-1-D1 (n-Propyl-1-d1 Bromide). Due to the limited availability of experimental

data for this specific isotopically labeled compound, this guide also includes the well-

documented physical properties of its non-deuterated counterpart, 1-Bromopropane (n-Propyl

Bromide), for comparative purposes. The substitution of a single protium atom with a deuterium

atom at the C1 position is expected to have a minor, yet potentially measurable, impact on the

physical properties due to the kinetic isotope effect.

Core Physical and Chemical Data
A summary of the fundamental chemical and isotopic information for 1-Bromopropane-1-D1 is

presented below.

Property Value Reference

Chemical Formula CH₃CH₂CDHBr [1]

Molecular Weight 123.9978 g/mol [2]

CAS Number 43217-00-1 [1][2]

Isotopic Purity 99 atom % D [1]

Appearance Colorless Liquid [1]
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Comparative Physical Properties
The following table summarizes the key physical properties of 1-Bromopropane-1-D1, with

data for the non-deuterated 1-Bromopropane provided for comparison. It is important to note

that the values for 1-Bromopropane serve as close approximations for the deuterated

compound, as specific experimental data for 1-Bromopropane-1-D1 is not widely available.

Physical Property 1-Bromopropane-1-D1
1-Bromopropane (for
comparison)

Boiling Point Data not available 71 °C (lit.)[3][4]

Melting Point Data not available -110 °C (lit.)[5]

Density Data not available 1.354 g/mL at 25 °C (lit.)

Refractive Index Data not available n20/D 1.434 (lit.)[3][4]

Vapor Pressure Data not available 146 mmHg (20 °C)

Vapor Density Data not available 4.3 (vs air)

Flash Point Data not available <22.2 °C (<72 °F)[3][6]

Autoignition Temp. Data not available 490 °C (914 °F)

Solubility in Water Data not available 2.5 g/L (at 20 °C)[7]

Experimental Protocols
Synthesis of 1-Bromopropane-1-D1
The synthesis of 1-Bromopropane-1-D1 can be achieved by adapting standard procedures for

the preparation of 1-Bromopropane, utilizing a deuterated starting material. A common method

is the reaction of 1-Propanol-1-d1 with hydrobromic acid or a mixture of sodium bromide and

sulfuric acid.

Protocol: Synthesis via Reaction with Sodium Bromide and Sulfuric Acid

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 1-Propanol-1-d1, water, and sodium bromide.
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Heating: Heat the mixture to reflux.

Addition of Acid: While maintaining reflux, slowly add concentrated sulfuric acid dropwise to

the reaction mixture. The in-situ generation of hydrobromic acid will react with the deuterated

alcohol.

Continued Reflux: After the addition of sulfuric acid is complete, continue to reflux the

mixture for a designated period (e.g., 2 hours) to ensure the reaction goes to completion.[5]

Distillation: Following the reflux period, distill the crude 1-Bromopropane-1-D1 from the

reaction mixture.

Work-up:

Wash the distillate with water to remove any remaining acid and water-soluble impurities.

Neutralize the organic layer by washing with a saturated sodium bicarbonate solution.[8]

Wash again with a saturated sodium chloride solution (brine) to aid in the separation of the

aqueous and organic layers.[8]

Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous

magnesium sulfate or calcium chloride.

Final Purification: Filter to remove the drying agent and perform a final distillation, collecting

the fraction at the expected boiling point of 1-Bromopropane-1-D1 to obtain the purified

product.

Determination of Physical Properties
Standard laboratory techniques are employed to determine the physical properties of the

synthesized 1-Bromopropane-1-D1.

Boiling Point: Determined using a simple distillation apparatus or a micro-boiling point

apparatus. The temperature at which the liquid and vapor phases are in equilibrium at a

given pressure is recorded.
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Melting Point: For compounds that are solid at room temperature, a melting point apparatus

is used. As 1-Bromopropane-1-D1 is a liquid, its freezing point would be determined by

controlled cooling.

Density: Measured using a pycnometer or a digital density meter. This involves accurately

measuring the mass of a known volume of the liquid at a specific temperature.

Refractive Index: Determined using a refractometer, which measures the extent to which

light is bent as it passes through the liquid. This is a temperature-dependent measurement.

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ²H NMR spectroscopy

are crucial for confirming the position and extent of deuterium incorporation.[9]

Mass Spectrometry (MS): Provides information on the molecular weight of the deuterated

compound and can confirm the presence of the deuterium atom through the mass-to-

charge ratio of the molecular ion.

Visualizations
Experimental Workflow for Synthesis and
Characterization
Caption: Synthesis and characterization workflow for 1-Bromopropane-1-D1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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